Cas no 1260611-70-8 ((3R)-3-{(tert-butoxy)carbonylamino}-3-cyclobutylpropanoic acid)

• Product Name: (3R)-3-{(tert-butoxy)carbonylamino}-3-cyclobutylpropanoic acid
• CAS No: 1260611-70-8
• Molecular Formula: C₁₂H₂₁NO₄
• Molecular Weight: 243.29944396019
• CID: 5745324
• PubChem ID: 29946805

(3R)-3-{(tert-butoxy)carbonylamino}-3-cyclobutylpropanoic acid Properties

Names and Identifiers

• (R)-3-TERT-BUTOXYCARBONYLAMINO-3-CYCLOBUTYL-PROPIONICACID
• (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-cyclobutylpropanoic acid
• EN300-1286481
• 1260611-70-8
• (R)-3-TERT-BUTOXYCARBONYLAMINO-3-CYCLOBUTYL-PROPIONIC ACID
• Cyclobutanepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-, (βR)-
• (R)-3-(Boc-amino)-3-cyclobutylpropanoic acid
• (3R)-3-{(tert-butoxy)carbonylamino}-3-cyclobutylpropanoic acid

• InChIKey： DSBXGUITJZILAS-SECBINFHSA-N
• Inchi： 1S/C12H21NO4/c1-12(2,3)17-11(16)13-9(7-10(14)15)8-5-4-6-8/h8-9H,4-7H2,1-3H3,(H,13,16)(H,14,15)/t9-/m1/s1
• SMILES： O(C(C)(C)C)C(N[C@H](CC(=O)O)C1CCC1)=O

Computed Properties

• Exact Mass: 243.14705815g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 243.14705815g/mol
• Heavy Atom Count: 17
• Complexity: 291
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Boiling Point: 395.9±25.0 °C(Predicted)
• pka: 4.48±0.10(Predicted)
• Density: 1.144±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids